Cas no 20264-95-3 (1-(2-Chloroethyl)-4-nitrobenzene)

• Product Name: 1-(2-Chloroethyl)-4-nitrobenzene
• CAS No: 20264-95-3
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 909417
• PubChem ID: 285846
• Update Time: 2025-04-19

1-(2-Chloroethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-4-nitrobenzene
• 1-chloro-2-(4-nitrophenyl) ethane
• 2-(4-nitrophenyl)ethyl chloride
• 4-Nitro-phenaethylchlorid
• 4-nitrophenethyl chloride
• 4-nitro-phenethyl chloride
• 4-nitrophenylethyl bromide
• AC1L63XI
• AC1Q3UJ5
• AR-1B0651
• CTK4E3696
• KST-1B1525
• NSC143402
• SureCN3192905
• NSC 143402 1-(2-Chloroethyl)-4-nitrobenzene
• J-502987
• 1-(2-Chloro-ethyl)-4-nitro-benzene
• 2-(p-nitrophenyl)chloroethane
• DB-102535
• 20264-95-3
• 1-Chloro-2-(4-nitrophenyl)ethane
• AKOS006278423
• NSC-143402
• SCHEMBL3192905
• DTXSID80301441
• KYJGYIQRMAGKBT-UHFFFAOYSA-N

• MDL： MFCD01632495
• Inchi： 1S/C8H8ClNO2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4H,5-6H2
• InChI Key： KYJGYIQRMAGKBT-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.02444
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171 ºC
• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.8°C
• Refractive Index: 1.562
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 43.14
• LogP: 2.89930